3-[(3R*,4S*)-1-(2-methyl-6-propylpyrimidin-4-yl)-4-morpholin-4-ylpiperidin-3-yl]propanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related compounds often involves condensation reactions, asymmetric additions, and cyclization processes, aiming to achieve specific stereochemistry and functional group incorporation. For example, the synthesis of a series of 3-aryl(pyrrolidin-1-yl)butanoic acids, including variants with morpholine substituents, involved diastereoselective routes using rhodium-catalyzed asymmetric 1,4-addition of arylboronic acids. These methods highlight the intricate strategies employed to construct complex molecules with high specificity and yield (Procopiou et al., 2018).
Molecular Structure Analysis
Molecular structure analysis focuses on determining the spatial arrangement of atoms within a molecule, which is crucial for understanding its reactivity and interactions. Techniques such as X-ray crystallography, NMR spectroscopy, and computational modeling are commonly used. For instance, the structure of certain cyclodidepsipeptides was elucidated through X-ray analysis, providing insight into their three-dimensional conformation and potential interaction sites (Yancheva et al., 2012).
Chemical Reactions and Properties
This compound's reactivity can be inferred from related research, indicating it may undergo reactions typical for its functional groups, such as amide bond formation, esterification, and nucleophilic substitution. For example, the synthesis of various prodrugs of naproxen involving morpholine esters demonstrates the versatility of morpholine in facilitating bond formation and enhancing drug properties (Rautio et al., 2000).
Physical Properties Analysis
Physical properties such as solubility, melting point, and boiling point are critical for the practical handling and formulation of chemical compounds. While specific data on this compound is scarce, related compounds have been reported with significant solubility and stability characteristics, contributing to their potential as pharmaceutical agents (Procopiou et al., 2018).
properties
IUPAC Name |
3-[(3R,4S)-1-(2-methyl-6-propylpyrimidin-4-yl)-4-morpholin-4-ylpiperidin-3-yl]propanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H32N4O3/c1-3-4-17-13-19(22-15(2)21-17)24-8-7-18(23-9-11-27-12-10-23)16(14-24)5-6-20(25)26/h13,16,18H,3-12,14H2,1-2H3,(H,25,26)/t16-,18+/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PUSRMUKDWMUUCL-AEFFLSMTSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=CC(=NC(=N1)C)N2CCC(C(C2)CCC(=O)O)N3CCOCC3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCC1=CC(=NC(=N1)C)N2CC[C@@H]([C@@H](C2)CCC(=O)O)N3CCOCC3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H32N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.